![molecular formula C14H20N2O3 B5763984 1-[(4-methoxyphenoxy)acetyl]-4-methylpiperazine](/img/structure/B5763984.png)
1-[(4-methoxyphenoxy)acetyl]-4-methylpiperazine
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Overview
Description
1-[(4-methoxyphenoxy)acetyl]-4-methylpiperazine, also known as MPMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MPMP is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Scientific Research Applications
1-[(4-methoxyphenoxy)acetyl]-4-methylpiperazine has been studied for its potential therapeutic applications, including its use as an anti-inflammatory, anti-cancer, and anti-viral agent. In one study, this compound was found to inhibit the growth of cancer cells by inducing apoptosis. Another study showed that this compound has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have anti-viral activity against the influenza virus.
Mechanism of Action
The mechanism of action of 1-[(4-methoxyphenoxy)acetyl]-4-methylpiperazine is not fully understood, but it is believed to act through the inhibition of specific enzymes and receptors. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In one study, this compound was found to reduce the production of reactive oxygen species (ROS) in cells, which can cause oxidative damage. This compound has also been shown to increase the activity of antioxidant enzymes, which can protect cells from oxidative stress. Additionally, this compound has been shown to have neuroprotective effects by reducing the production of inflammatory mediators in the brain.
Advantages and Limitations for Lab Experiments
1-[(4-methoxyphenoxy)acetyl]-4-methylpiperazine has several advantages for use in lab experiments, including its high purity and stability. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of this compound is its potential toxicity, which requires careful handling and monitoring in lab experiments.
Future Directions
There are several future directions for research on 1-[(4-methoxyphenoxy)acetyl]-4-methylpiperazine. One area of interest is the development of this compound as a potential anti-cancer agent. Further studies are needed to determine the optimal dosage and administration of this compound for cancer treatment. Another area of interest is the potential use of this compound as a neuroprotective agent for the treatment of neurodegenerative diseases. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its therapeutic potential.
Synthesis Methods
1-[(4-methoxyphenoxy)acetyl]-4-methylpiperazine has been synthesized through various methods, including the reaction of 4-methoxyphenol with chloroacetyl chloride, followed by reaction with methylpiperazine. Another method involves the reaction of 4-methoxyphenol with acetic anhydride, followed by reaction with methylpiperazine. These methods have been optimized to produce high yields of this compound with purity suitable for scientific research.
properties
IUPAC Name |
2-(4-methoxyphenoxy)-1-(4-methylpiperazin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-15-7-9-16(10-8-15)14(17)11-19-13-5-3-12(18-2)4-6-13/h3-6H,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWPAUQFOFJJUBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)COC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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